Cas no 1339467-98-9 (3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid)

3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid structure
1339467-98-9 structure
Product Name:3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
CAS No:1339467-98-9
MF:C10H12O2S
MW:196.266081809998
CID:5691021
PubChem ID:64231501
Update Time:2025-10-28

3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • CS-0287932
    • 1339467-98-9
    • EN300-1122288
    • AKOS013552179
    • 3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylicacid
    • 3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
    • Cyclobutanecarboxylic acid, 3-methyl-1-(2-thienyl)-
    • 3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
    • Inchi: 1S/C10H12O2S/c1-7-5-10(6-7,9(11)12)8-3-2-4-13-8/h2-4,7H,5-6H2,1H3,(H,11,12)
    • InChI Key: HPLVEWNLKDOEFA-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1(C(=O)O)CC(C)C1

Computed Properties

  • Exact Mass: 196.05580079g/mol
  • Monoisotopic Mass: 196.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • Density: 1.263±0.06 g/cm3(Predicted)
  • Boiling Point: 337.6±25.0 °C(Predicted)
  • pka: 4.33±0.40(Predicted)

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